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Compound of Interest

Compound Name: Spiro[4.5]decan-8-one

Cat. No.: B1340582

Technical Support Center: Spiro[4.5]decan-8-one

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of Spiro[4.5]decan-8-one.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Spiro[4.5]decan-8-one?

Al: Spiro[4.5]decan-8-one is classified as a combustible liquid, harmful if swallowed, and
causes skin and eye irritation.[1] It may also cause respiratory irritation.[1]

Q2: What are the recommended storage conditions for Spiro[4.5]decan-8-one?

A2: It is recommended to store Spiro[4.5]decan-8-one in a cool, dry, and well-ventilated area.
The container should be tightly sealed. For sensitive applications, storing under an inert
atmosphere, such as argon, is advised to prevent degradation.

Q3: What materials are incompatible with Spiro[4.5]decan-8-one?

A3: Spiro[4.5]decan-8-one is incompatible with strong oxidizing agents, strong acids, strong
bases, and strong reducing agents. Contact with these substances should be avoided to
prevent vigorous reactions.
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Q4: What personal protective equipment (PPE) should be worn when handling
Spiro[4.5]decan-8-one?

A4: When handling Spiro[4.5]decan-8-one, appropriate PPE includes safety glasses or
goggles, chemical-resistant gloves (such as nitrile rubber), and a lab coat. If there is a risk of
inhalation, a respirator with an appropriate cartridge should be used in a well-ventilated area or
fume hood.

Q5: How should | dispose of Spiro[4.5]decan-8-one waste?

A5: Dispose of Spiro[4.5]decan-8-one and any contaminated materials as hazardous waste in
accordance with local, state, and federal regulations. Do not dispose of it down the drain.

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact

Symptoms:

o Skin: Redness, irritation, and inflammation.
e Eyes: Irritation, redness, and pain.
Immediate Actions:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

Issue: Small Chemical Spill (less than 100 mL) in a
Ventilated Area

Immediate Actions:

o Alert personnel in the immediate area.
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e Ensure the area is well-ventilated. If not, evacuate and follow procedures for a large spill.

o Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

» Contain the spill with an inert absorbent material such as vermiculite, dry sand, or earth.

» Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste
disposal.

o Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.

Issue: Large Chemical Spill (more than 100 mL) or a
Spill in a Poorly Ventilated Area

Immediate Actions:

Evacuate the area immediately.

Alert others in the vicinity and activate the nearest fire alarm if the spill is large or poses a fire
hazard.

Close the doors to the affected area to contain vapors.

Contact your institution's emergency response team or local emergency services.

Do not attempt to clean up a large spill without proper training and equipment.

Data Presentation
Physical and Chemical Properties
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Property

Value

Molecular Formula

C10H160

Molecular Weight 152.23 g/mol [1]
Appearance Data not available
Data not available for the parent compound. A
Boiling Point related compound, Spiro[4.5]decan-1-one, has a
boiling point of 107-114 °C at 22 Torr.[2]
Data not available for the parent compound. A
Melting Point related compound, 1,4-Dioxaspiro[4.5]decan-8-
one, has a melting point of 70-73 °C.[3]
) Data not available. Classified as a combustible
Flash Point

liquid.[1]

GHS Hazard Classification

Hazard Class Category GHS Statement

Flammable Liquids 4 H227: Combustible liquid[1]
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation[1]

Specific target organ toxicity,

single exposure

H335: May cause respiratory

irritation[1]

Experimental Protocols

Protocol for Safe Handling and Dispensing

e Preparation:

o Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.
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o Ensure that a safety shower and eyewash station are readily accessible.
o Have a spill kit appropriate for combustible and irritating liquids nearby.

o Don the required personal protective equipment (PPE): safety goggles, chemical-resistant
gloves, and a lab coat.

» Dispensing:

o

Ground any metal containers to prevent static electricity buildup, which can be an ignition
source.

o

Use a funnel for transferring the liquid to minimize the risk of spills.

[¢]

If transferring from a larger container, use a pump or spigot designed for chemical transfer.
Avoid pouring directly from large containers.

[¢]

Keep the container sealed when not in use to prevent the release of vapors.
o Post-Handling:

o Wipe down any contaminated surfaces with an appropriate solvent and then with soap and
water.

o Properly dispose of any contaminated wipes or materials as hazardous waste.

o Remove PPE and wash hands thoroughly with soap and water.

Visualizations
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Caption: Decision workflow for responding to a Spiro[4.5]decan-8-one spill.
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Caption: Logic diagram for selecting appropriate Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe handling and storage of Spiro[4.5]decan-8-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340582#safe-handling-and-storage-of-spiro-4-5-
decan-8-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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